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Compound of Interest

Compound Name: IMP-1710

Cat. No.: B15623905

Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling IMP-1710. The following procedures are based on

best practices for handling potent, solid, bioactive small molecules in a laboratory setting, in the

absence of a specific Material Safety Data Sheet (MSDS) for this compound.

IMP-1710 is a potent and selective inhibitor of the deubiquitinating enzyme UCHL1.[1][2] While

it is shipped as a non-hazardous chemical under ambient temperatures, its biological activity

necessitates careful handling to minimize exposure.[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling IMP-1710 to ensure the

appropriate level of personal protection. The following table summarizes the recommended

PPE for handling IMP-1710 in different laboratory scenarios.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as

solid powder)

- Chemical fume hood or

ventilated balance enclosure-

Disposable lab coat with tight-

fitting cuffs- Double gloves

(e.g., nitrile)- Safety glasses

with side shields or chemical

splash goggles- N95 or higher-

rated respirator (if not in a

ventilated enclosure)

High risk of aerosolization and

inhalation of fine powder.[4][5]

Solution Preparation

- Chemical fume hood-

Standard lab coat- Single pair

of chemical-resistant gloves

(e.g., nitrile)- Safety glasses

with side shields or chemical

splash goggles

Reduced risk of aerosolization,

but potential for splashes and

spills.

In Vitro / Cell-Based Assays
- Standard lab coat- Single pair

of gloves- Safety glasses

Focus on preventing skin and

eye contact with dilute

solutions.

Experimental Workflow for Safe Handling
The following workflow outlines the key steps for safely handling IMP-1710, from preparation to

disposal.
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Caption: Workflow for the safe handling of IMP-1710.
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Disposal Plan
Proper disposal of IMP-1710 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Unused/Expired Compound:

Do not dispose of down the drain or in regular trash.

Collect in a clearly labeled, sealed container.

Dispose of through a certified hazardous waste vendor.[4]

Contaminated Labware (e.g., pipette tips, vials):

Collect in a designated, puncture-resistant, and sealed container.

Label as "Hazardous Waste" with the chemical name.[4]

Contaminated PPE (e.g., gloves, disposable lab coats):

Carefully doff to avoid self-contamination.

Place in a sealed bag or container labeled as hazardous waste.[4][6]

Aqueous Waste:

Collect in a sealed, labeled container.

Do not mix with other waste streams unless compatibility is confirmed.

All waste containers should be clearly labeled with "Hazardous Waste" and the name "IMP-
1710". Follow all local and institutional regulations for the disposal of chemical waste.[7]

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate medical

attention.

Always have a Safety Data Sheet for a similar compound or a general chemical safety guide

readily available when working with IMP-1710. All personnel handling the compound must be

trained on these procedures and be aware of the potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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